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Compound of Interest

Compound Name: Succinic anhydride-13C2

Cat. No.: B3065980 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

succinic anhydride-¹³C₂, a stable isotope-labeled compound. Adherence to these procedures is

critical for ensuring laboratory safety and regulatory compliance. As succinic anhydride-¹³C₂ is

not radioactive, no special precautions for radioactivity are required. Disposal procedures are

consistent with those for unlabeled succinic anhydride.

Immediate Safety and Hazard Mitigation
Succinic anhydride is a corrosive solid that can cause severe skin burns and eye damage. It is

also a respiratory irritant and may cause allergic skin reactions. In the event of a spill or

exposure, immediate action is crucial.
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Hazard Mitigation Protocol

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Inhalation
Move to fresh air. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Give large quantities

of water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

For small spills of solid material, carefully sweep

up and place in a designated, labeled waste

container. Avoid generating dust. For larger

spills, evacuate the area and contact your

institution's Environmental Health and Safety

(EHS) department.

Personal Protective Equipment (PPE)
All personnel handling succinic anhydride-¹³C₂ must wear the following minimum PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

is recommended.
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Disposal Procedures
The guiding principle for the disposal of succinic anhydride-¹³C₂ is to treat it as a hazardous

chemical waste, in full compliance with local, state, and federal regulations.

Unused or Expired Solid Succinic Anhydride-¹³C₂
Containerization: Ensure the original container is securely sealed. If the original container is

compromised, transfer the material to a new, compatible, and properly labeled container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste," with the full

chemical name "Succinic anhydride-¹³C₂" and the associated hazards (Corrosive).

Storage: Store the sealed and labeled waste container in a designated hazardous waste

accumulation area, away from incompatible materials such as strong oxidizing agents,

strong acids, and strong bases.

Pickup: Arrange for pickup by your institution's EHS department or a licensed hazardous

waste disposal contractor.

Contaminated Labware and Debris
Segregation: Separate contaminated labware (e.g., glassware, plasticware) and debris (e.g.,

weigh boats, contaminated paper towels) from non-hazardous waste.

Rinsing: Whenever possible, rinse contaminated labware with a suitable solvent (e.g.,

acetone, ethanol) to remove residual succinic anhydride. The resulting solvent rinse should

be collected and disposed of as hazardous liquid waste (see Section 3.3).

Containerization: Place rinsed, non-breakable labware and debris in a designated, puncture-

resistant, and clearly labeled hazardous waste container. For broken glassware, use a

specific "sharps" container for hazardous waste.

Labeling: Label the container as "Hazardous Waste" and list the contaminant "Succinic

anhydride-¹³C₂."

Disposal: Arrange for pickup by your institution's EHS department or a licensed hazardous

waste disposal contractor.
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Solutions Containing Succinic Anhydride-¹³C₂
Collection: Collect all aqueous and organic solutions containing succinic anhydride-¹³C₂ in a

designated, sealed, and compatible hazardous waste container.

Neutralization (Aqueous Solutions): Due to the reactivity of succinic anhydride with water to

form the less hazardous succinic acid, small quantities of aqueous solutions may be

considered for neutralization as a pre-treatment step, if permitted by your institution's EHS.

This process should only be performed by trained personnel.

Protocol: Slowly add the aqueous succinic anhydride solution to a stirred, dilute solution of

sodium bicarbonate. Monitor for off-gassing. The resulting solution of succinate salt may

be less hazardous, but should still be disposed of as chemical waste. Consult your EHS

department before attempting any neutralization.

Containerization: Use a clearly labeled, leak-proof container appropriate for the solvent (e.g.,

glass for organic solvents).

Labeling: Label the container as "Hazardous Waste," list all chemical constituents including

solvents and "Succinic anhydride-¹³C₂," and indicate the approximate concentrations.

Disposal: Arrange for pickup by your institution's EHS department or a licensed hazardous

waste disposal contractor.

Experimental Protocols
Hydrolysis of Succinic Anhydride for Disposal Pre-treatment (for small, residual amounts in

aqueous solution, with EHS approval):

Preparation: In a fume hood, prepare a dilute solution of sodium bicarbonate in a beaker of

appropriate size. Use a magnetic stirrer to ensure continuous mixing.

Addition: Slowly and carefully add the aqueous solution containing residual succinic

anhydride-¹³C₂ to the stirring sodium bicarbonate solution.

Observation: Observe the reaction for any signs of effervescence (CO₂ evolution). Continue

stirring until gas evolution ceases.
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pH Check: Check the pH of the final solution to ensure it is near neutral.

Collection: Transfer the resulting solution to a labeled hazardous waste container for

disposal.

Logical Workflow for Disposal
Caption: Logical workflow for the disposal of succinic anhydride-¹³C₂ waste streams.

Signaling Pathway for Hydrolysis
The primary chemical transformation relevant to the disposal of aqueous solutions of succinic

anhydride is its hydrolysis to succinic acid.
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Caption: Reaction pathway for the hydrolysis of succinic anhydride to succinic acid.

To cite this document: BenchChem. [Proper Disposal of Succinic Anhydride-¹³C₂: A Step-by-
Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3065980#succinic-anhydride-13c2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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